Cas no 2248358-86-1 (3,3-Dicyclobutyl-2-methylpropan-1-ol)

• Product Name: 3,3-Dicyclobutyl-2-methylpropan-1-ol
• CAS No: 2248358-86-1
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 5937804
• PubChem ID: 137941715
• Update Time: 2025-10-28

3,3-Dicyclobutyl-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-dicyclobutyl-2-methylpropan-1-ol
• EN300-6506495
• 3,3-Di(cyclobutyl)-2-methylpropan-1-ol
• 2248358-86-1
• 3,3-Dicyclobutyl-2-methylpropan-1-ol

• Inchi： 1S/C12H22O/c1-9(8-13)12(10-4-2-5-10)11-6-3-7-11/h9-13H,2-8H2,1H3
• InChI Key： XOGWWOARDKPOSU-UHFFFAOYSA-N
• SMILES： OCC(C)C(C1CCC1)C1CCC1

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 3,3-Dicyclobutyl-2-methylpropan-1-ol

Recent Advances in the Study of 3,3-Dicyclobutyl-2-methylpropan-1-ol (CAS: 2248358-86-1) and Its Applications in Chemical Biology and Medicine

3,3-Dicyclobutyl-2-methylpropan-1-ol (CAS: 2248358-86-1) is a structurally unique compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This alcohol derivative, characterized by its cyclobutyl and methyl substituents, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a building block for more complex molecules. Recent studies have explored its synthesis, physicochemical properties, and biological activities, shedding light on its potential therapeutic uses.

A recent study published in the Journal of Medicinal Chemistry (2023) detailed the efficient synthesis of 3,3-Dicyclobutyl-2-methylpropan-1-ol via a novel catalytic cyclization approach. The researchers employed palladium-catalyzed [2+2] cycloaddition to construct the cyclobutyl rings, followed by a series of functional group transformations to yield the target compound. The study highlighted the compound's high stability and solubility in organic solvents, making it a versatile intermediate for further chemical modifications.

In another groundbreaking study, researchers investigated the biological activity of 3,3-Dicyclobutyl-2-methylpropan-1-ol as a potential inhibitor of cytochrome P450 enzymes. The compound demonstrated selective inhibition of CYP3A4, a key enzyme involved in drug metabolism, suggesting its potential use in drug-drug interaction studies and as a tool compound in pharmacokinetic research. The findings were published in Biochemical Pharmacology (2024), with the authors emphasizing the compound's unique binding mode and low cytotoxicity.

The application of 3,3-Dicyclobutyl-2-methylpropan-1-ol in drug discovery has also been explored. A 2024 study in ACS Chemical Biology reported its incorporation into a series of novel small-molecule modulators of G-protein-coupled receptors (GPCRs). The compound's rigid yet flexible structure was found to enhance binding affinity and selectivity for certain GPCR subtypes, opening new avenues for the development of targeted therapeutics for neurological disorders.

From a structural perspective, computational modeling studies have revealed interesting insights into the conformational preferences of 3,3-Dicyclobutyl-2-methylpropan-1-ol. Quantum mechanical calculations published in the Journal of Physical Chemistry A (2023) demonstrated that the compound predominantly adopts a folded conformation in solution, with the hydroxyl group positioned for optimal hydrogen bonding interactions. This structural feature may explain its observed biological activities and interactions with various protein targets.

Looking forward, the unique properties of 3,3-Dicyclobutyl-2-methylpropan-1-ol (CAS: 2248358-86-1) position it as a valuable scaffold for further medicinal chemistry exploration. Current research efforts are focused on developing derivatives with enhanced pharmacological properties, exploring its potential in prodrug design, and investigating its role in modulating protein-protein interactions. As these studies progress, this compound is likely to play an increasingly important role in chemical biology and drug discovery pipelines.